Cas no 86461-64-5 (1-Butanone, 3-methyl-1-pyrazinyl-)

• Product Name: 1-Butanone, 3-methyl-1-pyrazinyl-
• CAS No: 86461-64-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 661650
• PubChem ID: 556692
• Update Time: 2025-04-19

1-Butanone, 3-methyl-1-pyrazinyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 3-methyl-1-pyrazinyl-
• 1-(2-Pyrazinyl)-3-methyl-1-butanone
• 3-methyl-1-pyrazin-2-ylbutan-1-one
• DTXSID50339514
• 3-methyl-1-(pyrazin-2-yl)butan-1-one
• SCHEMBL8509785
• AKOS010015184
• 3-Methyl-1-(2-pyrazinyl)-1-butanone #
• NS00113798
• 86461-64-5

• Inchi： 1S/C9H12N2O/c1-7(2)5-9(12)8-6-10-3-4-11-8/h3-4,6-7H,5H2,1-2H3
• InChI Key： HRVZGJWXBPJXKU-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CN=1)CC(C)C

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.8Ų